Cas no 110312-12-4 (2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-)
110312-12-4 structure
Product Name:2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-
CAS No:110312-12-4
MF:C23H32N4O7Si
MW:504.608286857605
CID:5306520
Update Time:2023-04-14
2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)-
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- Inchi: 1S/C23H32N4O7Si/c1-13(18-17(21(29)25-18)14(2)34-35(6,7)23(3,4)5)20(28)19(26-24)22(30)33-12-15-8-10-16(11-9-15)27(31)32/h8-11,13-14,17-18H,12H2,1-7H3,(H,25,29)/t13-,14-,17-,18-/m1/s1
- InChI Key: AITJUODELMLHPL-DTTOXWODSA-N
- SMILES: [C@H]([C@@]1([H])C(=O)N[C@]1([H])[C@@H](C)C(=O)C(=[N+]=[N-])C(=O)OCC1C=CC(N(=O)=O)=CC=1)(C)O[Si](C)(C)C(C)(C)C
2-Azetidinebutanoic acid, α-diazo-3-[(1R)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-γ-methyl-β,4-dioxo-, (4-nitrophenyl)methyl ester, (γR,2R,3S)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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